Cas no 1330286-45-7 ((R)-5-Methylchroman-4-amine Hydrochloride)

• Product name: (R)-5-Methylchroman-4-amine Hydrochloride
• CAS No: 1330286-45-7
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 4584235

(R)-5-Methylchroman-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Methylchroman-4-Amine Hydrochloride
• (R)-5-Methylchroman-4-amine Hydrochloride

• Inchi： 1S/C10H13NO.ClH/c1-7-3-2-4-9-10(7)8(11)5-6-12-9;/h2-4,8H,5-6,11H2,1H3;1H/t8-;/m1./s1
• InChI Key： WEFSCHHYQWHEMT-DDWIOCJRSA-N
• SMILES： N[C@@H]1CCOC2=CC=CC(C)=C12.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

(R)-5-Methylchroman-4-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (R)-5-Methylchroman-4-amine Hydrochloride

Research Brief on (R)-5-Methylchroman-4-amine Hydrochloride (CAS: 1330286-45-7): Recent Advances and Applications

The compound (R)-5-Methylchroman-4-amine Hydrochloride (CAS: 1330286-45-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and psychiatric disorders. This research brief consolidates the latest findings to provide a comprehensive overview of its current status and future prospects.

One of the key areas of investigation has been the enantioselective synthesis of (R)-5-Methylchroman-4-amine Hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing byproducts. The researchers employed asymmetric hydrogenation and chiral resolution techniques to achieve high enantiomeric excess (>99%), which is critical for its biological activity. The study also highlighted the importance of the hydrochloride salt form in enhancing solubility and stability, factors that are crucial for drug development.

Pharmacologically, (R)-5-Methylchroman-4-amine Hydrochloride has shown promise as a modulator of serotonin and dopamine receptors. Preclinical studies in animal models of depression and anxiety have demonstrated its efficacy in reducing behavioral symptoms, with a favorable side-effect profile compared to existing therapeutics. These findings were corroborated by in vitro assays showing high affinity for 5-HT1A and D2 receptors, suggesting a dual mechanism of action that could explain its broad therapeutic potential.

In addition to its neurological applications, recent research has explored its role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (R)-5-Methylchroman-4-amine Hydrochloride exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of monoamine transporters. The compound's ability to induce apoptosis via mitochondrial pathways was identified as a key mechanism, opening new avenues for targeted cancer treatments.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions require further investigation. Ongoing studies are focusing on structural modifications and formulation strategies to address these limitations. The compound's unique pharmacological profile positions it as a promising candidate for future drug development, particularly in areas with unmet medical needs.

In conclusion, (R)-5-Methylchroman-4-amine Hydrochloride (CAS: 1330286-45-7) represents a versatile scaffold with significant therapeutic potential. Continued research into its synthesis, mechanisms, and applications will be essential for unlocking its full value in chemical biology and medicine. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these efforts, paving the way for novel treatments in neurology and oncology.